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Compound of Interest

Compound Name: Ethyl 2-cyano-3,3-diphenylacrylate

Cat. No.: B1671707 Get Quote

Application Notes: Synthesis of Ethyl 2-cyano-3,3-
diphenylacrylate
Introduction

Ethyl 2-cyano-3,3-diphenylacrylate, also known as Etocrylene, is a highly effective ultraviolet

(UV) absorber.[1][2] Its molecular structure, which features an extensive π-conjugated system

across the two phenyl rings and the acrylate group, allows for strong absorption of UV

radiation.[1][2] This property makes it a valuable ingredient in a wide range of commercial

products, including sunscreens, cosmetics, plastics, coatings, and dyes, where it serves to

protect against UV-induced degradation.[1][2] The synthesis of this compound is a classic

example of the Knoevenagel condensation reaction, which involves the base-catalyzed

reaction between a carbonyl compound (benzophenone) and an active methylene compound

(ethyl cyanoacetate).

Reaction Mechanism: Knoevenagel Condensation

The synthesis proceeds via a Knoevenagel condensation. In this reaction, a weak base, such

as sodium bicarbonate, deprotonates the α-carbon of ethyl cyanoacetate, creating a

resonance-stabilized carbanion (enolate). This nucleophilic carbanion then attacks the

electrophilic carbonyl carbon of benzophenone. The resulting intermediate subsequently

undergoes dehydration (elimination of a water molecule) to yield the final, stable α,β-
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unsaturated product, Ethyl 2-cyano-3,3-diphenylacrylate. The removal of water during the

reaction is crucial to drive the equilibrium towards the product.

Physicochemical and Quantitative Data
The key properties of the synthesized Ethyl 2-cyano-3,3-diphenylacrylate are summarized in

the table below.

Property Value References

IUPAC Name
Ethyl 2-cyano-3,3-

diphenylprop-2-enoate
[3]

Synonyms Etocrylene, UV-3035 [3][4]

CAS Number 5232-99-5 [1][4][5]

Molecular Formula C₁₈H₁₅NO₂ [1][4]

Molecular Weight 277.32 g/mol [1][5]

Appearance
Off-white solid / crystalline

powder
[2][4]

Melting Point 97-99 °C [1][2][4][5]

Boiling Point 174 °C @ 0.2 mmHg [1][2][5]

Purity (Typical) >98% [5]

Visualized Reaction Scheme and Workflow
The overall synthetic route and experimental workflow are depicted below.
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+

Ethyl Cyanoacetate Ethyl 2-cyano-3,3-diphenylacrylate

 NaHCO₃, Cyclohexane
 102-104°C, -H₂O 

Click to download full resolution via product page

Caption: Knoevenagel condensation of benzophenone and ethyl cyanoacetate.
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Start: Assemble Reaction Apparatus

1. Add cyclohexane and benzophenone to reactor.
2. Heat until benzophenone is fully dissolved.

3. Raise temperature to 102-104°C.
4. Add NaHCO₃ catalyst.

5. Slowly add ethyl cyanoacetate dropwise
over the reaction period.

6. Maintain reflux for 16-18 hours.
7. Continuously remove water using a Dean-Stark trap.

8. Cool the reaction mixture to room temperature.

9. Filter the mixture.
10. Wash the organic layer with water.

11. Dry the organic layer over anhydrous MgSO₄.
12. Filter to remove the drying agent.

13. Remove the solvent (cyclohexane)
under reduced pressure.

14. Recrystallize the crude solid from a
suitable solvent (e.g., ethanol/water).

End: Obtain Pure Product

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of Etocrylene.
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Detailed Experimental Protocol
This protocol details the synthesis of Ethyl 2-cyano-3,3-diphenylacrylate using sodium

bicarbonate as a catalyst.

Materials and Equipment:

Benzophenone

Ethyl cyanoacetate

Sodium bicarbonate (NaHCO₃), anhydrous

Cyclohexane

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethanol (for recrystallization)

Round-bottom flask equipped with a magnetic stirrer, reflux condenser, and Dean-Stark

apparatus

Heating mantle with temperature controller

Dropping funnel

Standard laboratory glassware for work-up and purification

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and reflux

condenser, add cyclohexane and benzophenone.[1][2]

Dissolution: Stir the mixture and gently heat until the benzophenone is completely dissolved.

Heating and Catalyst Addition: Increase the temperature to bring the cyclohexane to reflux

(approximately 102-104°C).[1][2] Once refluxing, add sodium bicarbonate, which will serve
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as the catalyst.[1][2]

Addition of Ethyl Cyanoacetate: Place ethyl cyanoacetate in a dropping funnel. Add the ethyl

cyanoacetate dropwise into the refluxing reaction mixture.[1][2]

Reaction: Maintain the reaction at reflux for 16 to 18 hours.[1][2] During this period, the water

produced by the condensation reaction will be collected in the Dean-Stark trap, driving the

reaction to completion.[1][2]

Cooling and Work-up: After the reaction is complete (as monitored by TLC), allow the mixture

to cool to room temperature.

Washing: Transfer the reaction mixture to a separatory funnel. Wash the organic layer

sequentially with water and then with brine to remove any remaining catalyst and impurities.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium

sulfate.

Solvent Removal: Filter off the drying agent and concentrate the filtrate using a rotary

evaporator to remove the cyclohexane. This will yield the crude product, typically an off-white

solid.

Purification: Purify the crude solid by recrystallization from a suitable solvent system, such as

ethanol/water, to obtain the final product as an off-white crystalline solid.

Characterization: Dry the purified product under vacuum. Characterize the final product by

determining its melting point and acquiring spectroscopic data (e.g., ¹H NMR, ¹³C NMR, and

IR spectroscopy) to confirm its identity and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of Ethyl 2-cyano-3,3-diphenylacrylate from
benzophenone and ethyl cyanoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671707#synthesis-of-ethyl-2-cyano-3-3-
diphenylacrylate-from-benzophenone-and-ethyl-cyanoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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